Cas no 88696-12-2 (Methanone, 1H-benzimidazol-2-yl(2-bromophenyl)-)

Methanone, 1H-benzimidazol-2-yl(2-bromophenyl)- structure
88696-12-2 structure
Product Name:Methanone, 1H-benzimidazol-2-yl(2-bromophenyl)-
CAS No:88696-12-2
MF:C14H9BrN2O
MW:301.138062238693
CID:624275
PubChem ID:13260204
Update Time:2025-04-19

Methanone, 1H-benzimidazol-2-yl(2-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, 1H-benzimidazol-2-yl(2-bromophenyl)-
    • 1H-benzimidazol-2-yl-(2-bromophenyl)methanone
    • (1H-Benzimidazol-2-yl)(2-bromophenyl)methanone
    • DTXSID30532723
    • 88696-12-2
    • Inchi: 1S/C14H9BrN2O/c15-10-6-2-1-5-9(10)13(18)14-16-11-7-3-4-8-12(11)17-14/h1-8H,(H,16,17)
    • InChI Key: SKFWXLGVLWDCEL-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C(C1=NC2C=CC=CC=2N1)=O

Computed Properties

  • Exact Mass: 299.98983g/mol
  • Monoisotopic Mass: 299.98983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 45.8Ų
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